Cas no 2680768-29-8 (benzyl N-3,3,3-trifluoro-2-hydroxy-2-(1,3-oxazol-2-yl)propylcarbamate)

• Product Name: benzyl N-3,3,3-trifluoro-2-hydroxy-2-(1,3-oxazol-2-yl)propylcarbamate
• CAS No: 2680768-29-8
• MF: C₁₄H₁₃F₃N₂O₄
• MW: 330.259234189987
• CID: 5623386
• PubChem ID: 165920746
• Update Time: 2025-10-30

benzyl N-3,3,3-trifluoro-2-hydroxy-2-(1,3-oxazol-2-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680768-29-8
• benzyl N-[3,3,3-trifluoro-2-hydroxy-2-(1,3-oxazol-2-yl)propyl]carbamate
• EN300-28295578
• benzyl N-3,3,3-trifluoro-2-hydroxy-2-(1,3-oxazol-2-yl)propylcarbamate

• Inchi： 1S/C14H13F3N2O4/c15-14(16,17)13(21,11-18-6-7-22-11)9-19-12(20)23-8-10-4-2-1-3-5-10/h1-7,21H,8-9H2,(H,19,20)
• InChI Key： VONNRIMNDOUUGF-UHFFFAOYSA-N
• SMILES： FC(C(C1=NC=CO1)(CNC(=O)OCC1C=CC=CC=1)O)(F)F

Computed Properties

• Exact Mass: 330.08274139g/mol
• Monoisotopic Mass: 330.08274139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.6Ų

Additional information on benzyl N-3,3,3-trifluoro-2-hydroxy-2-(1,3-oxazol-2-yl)propylcarbamate

Benzyl N-3,3,3-Trifluoro-2-Hydroxy-2-(1,3-Oxazol-2-yl)propylcarbamate (CAS No. 2680768-29-8): An Overview of Its Properties and Applications

Benzyl N-3,3,3-trifluoro-2-hydroxy-2-(1,3-oxazol-2-yl)propylcarbamate (CAS No. 2680768-29-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of carbamates and is characterized by the presence of a benzyl group, a trifluoromethyl moiety, a hydroxyl group, and an oxazolyl ring. These functional groups collectively contribute to its diverse chemical properties and biological activities.

The benzyl N-3,3,3-trifluoro-2-hydroxy-2-(1,3-oxazol-2-yl)propylcarbamate molecule is of particular interest due to its potential as a lead compound in the development of new drugs. Recent studies have highlighted its ability to modulate various biological targets, including enzymes and receptors, which are crucial for treating a range of diseases. The trifluoromethyl group imparts enhanced lipophilicity and metabolic stability, while the hydroxyl group and oxazolyl ring provide additional sites for hydrogen bonding and π-stacking interactions with biological targets.

In the context of medicinal chemistry, benzyl N-3,3,3-trifluoro-2-hydroxy-2-(1,3-oxazol-2-yl)propylcarbamate has been investigated for its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has shown promising activity as an inhibitor of acetylcholinesterase (AChE), an enzyme that plays a critical role in the breakdown of acetylcholine in the nervous system. Inhibition of AChE can have therapeutic benefits in conditions such as Alzheimer's disease and myasthenia gravis.

Moreover, benzyl N-3,3,3-trifluoro-2-hydroxy-2-(1,3-oxazol-2-yl)propylcarbamate has been evaluated for its anti-inflammatory properties. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that this compound may have potential applications in the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The benzyl N-3,3,3-trifluoro-2-hydroxy-2-(1,3-oxazol-2-y l)propylcarbamate molecule also exhibits promising antiviral activity. Research has shown that it can inhibit the replication of certain viruses by interfering with viral entry or replication processes. This property makes it a potential candidate for the development of antiviral drugs against emerging viral infections such as influenza and coronavirus.

From a synthetic chemistry perspective, benzyl N-3,3,3-trifluoro-2-hydroxy-2-(1 , 3 - oxazol - 2 - yl ) prop yl carbamate can be synthesized through a multi-step process involving the protection and deprotection of functional groups. The synthesis typically begins with the formation of the trifluoromethylated intermediate followed by the introduction of the hydroxyl group and the oxazolyl ring. The final step involves coupling with benzyl chloroformate to form the desired carbamate product.

The physicochemical properties of benz yl N - 3 , 3 , 3 - trifuor ome th yl - 2 - hyd ro x y - 2 - (1 , 3 - ox az ol - 2 - yl ) prop yl carbamate have been extensively studied to understand its behavior in different environments. It has been found to have good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biological assays. Additionally, its stability under physiological conditions has been confirmed through kinetic studies.

In conclusion, benz yl N - 3 , 3 , 3 - trifuor ome th yl - 2 - hyd ro x y - 2 - (1 , 3 - ox az ol - 2 - yl ) prop yl carbamate (CAS No. 2680768-29-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential in various disease models and clinical settings.